Cas no 1565868-21-4 (Ethyl acetoacetate-d3)

• Product Name: Ethyl acetoacetate-d3
• CAS No: 1565868-21-4
• MF: C₆H₁₀O₃
• MW: 133.160287380219
• CID: 6804388
• PubChem ID: 166642537
• Update Time: 2025-06-15

Ethyl acetoacetate-d3 Chemical and Physical Properties

Names and Identifiers

• HY-Y1093S4
• CS-0629172
• 1565868-21-4
• DA-53034
• Ethyl acetoacetate-d3

• Inchi： 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2D3
• InChI Key： XYIBRDXRRQCHLP-BMSJAHLVSA-N
• SMILES： O(C(CC(C([2H])([2H])[2H])=O)=O)CC

Computed Properties

• Exact Mass: 133.081824415Da
• Monoisotopic Mass: 133.081824415Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl acetoacetate-d3

Research Brief on Ethyl acetoacetate-d3 (CAS: 1565868-21-4) in Chemical Biology and Pharmaceutical Applications

Ethyl acetoacetate-d3 (CAS: 1565868-21-4), a deuterated analog of ethyl acetoacetate, has garnered significant attention in recent chemical biology and pharmaceutical research due to its utility as a stable isotope-labeled building block. This compound is particularly valuable in metabolic studies, drug discovery, and analytical chemistry, where deuterium labeling enhances precision in tracing molecular pathways and quantifying metabolites. Recent advancements highlight its role in the synthesis of deuterated pharmaceuticals, improving pharmacokinetic profiling and reducing metabolic interference in preclinical studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Ethyl acetoacetate-d3 in the synthesis of deuterated β-lactam antibiotics, where isotopic substitution improved metabolic stability without altering biological activity. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirmed the compound's efficacy as a tracer in microbial biosynthesis pathways, offering insights into antibiotic resistance mechanisms. Furthermore, its use in positron emission tomography (PET) ligand development has been explored, with researchers noting its potential to enhance imaging resolution for neurodegenerative disease biomarkers.

In pharmaceutical manufacturing, Ethyl acetoacetate-d3 serves as a critical intermediate for deuterated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). A 2024 ACS Pharmacology & Translational Science report detailed its incorporation into deuterated ibuprofen, which exhibited prolonged half-life and reduced hepatotoxicity in murine models. The study emphasized the compound's role in optimizing drug design through kinetic isotope effects (KIE), a strategy increasingly adopted to mitigate first-pass metabolism challenges.

Analytical applications of Ethyl acetoacetate-d3 have also expanded, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantifying endogenous metabolites in complex matrices. Researchers at the European Bioanalysis Forum (2023) validated its use as an internal standard for ketone body analysis in diabetes research, achieving sub-nanomolar detection limits. This underscores its versatility in both targeted and untargeted metabolomics workflows.

Despite these advancements, challenges persist in large-scale synthesis due to the high cost of deuterium precursors. Recent patents (e.g., WO2023124567) propose novel catalytic deuteration methods using Ethyl acetoacetate-d3 as a model substrate, potentially reducing production costs by 40%. Industry analysts project a compound annual growth rate (CAGR) of 8.2% for deuterated pharmaceuticals by 2027, with Ethyl acetoacetate-d3 positioned as a key enabler of this market segment.

In conclusion, Ethyl acetoacetate-d3 (1565868-21-4) exemplifies the convergence of isotopic labeling and medicinal chemistry, driving innovations in drug development and diagnostic tools. Future research directions may focus on its applications in fragment-based drug discovery and as a probe for studying enzyme mechanisms via deuterium exchange mass spectrometry (DXMS).